4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside

• IUPAC Name: [(2R,3S,4R,5R,6R)-3,4-diacetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxy-5-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C24H24F3NO11/c1-10-7-18(32)38-16-8-14(5-6-15(10)16)37-22-19(28-23(33)24(25,26)27)21(36-13(4)31)20(35-12(3)30)17(39-22)9-34-11(2)29/h5-8,17,19-22H,9H2,1-4H3,(H,28,33)/t17-,19-,20-,21-,22+/m1/s1
• InChI Key: MGLRSUPYLXVODY-FYKMYLNBSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C(F)(F)F
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C(F)(F)F
• Molecular Formula: C24H24F3NO11
• DSSTOX Substance ID: DTXSID00745388
• Molecular Weight: 559.4 g/mol
• CAS No.: 137686-92-1

Description

4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside is a valuable compound that acts as a substrate in various enzymatic assays to detect the presence and activity of enzymes involved in glycosylation processes. It is a highly intricate and specialized compound, serving as an invaluable tool in the realm of biomedical research.

Molecular Structure Analysis

The molecular formula of this compound is C24H24F3NO11, and it has a molecular weight of 559.44. The exact molecular structure is not provided in the available resources.

Chemical Reactions Analysis

This compound is known to act as a synthetic substrate that is hydrolyzed by glycosidases. This makes it useful in enzymatic assays to detect the presence and activity of enzymes involved in glycosylation processes.

Scientific Research Applications

Fluorogenic Substrate for Enzyme Assays

This compound serves as a fluorogenic substrate for enzyme assays, particularly for measuring the activity of N-acetyl-α-D-glucosaminidase. Its utility is demonstrated through a sensitive assay method enabled by the fluorometric measurement of 4-methylumbelliferone released by enzymatic hydrolysis. This assay facilitates the study of enzyme activities in biological samples, such as pig liver and human-blood serum, indicating its broad applicability in biochemistry and diagnostics (Chow & Weissmann, 1981).

Mechanism of Action

Target of Action

The primary target of 4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside are glycosidases . These are enzymes that hydrolyze glycosidic bonds in complex sugars, playing a crucial role in the metabolism of carbohydrates.

Mode of Action

This compound acts as a synthetic substrate for glycosidases . Upon encountering these enzymes, it undergoes hydrolysis , a reaction that breaks down the compound by adding water.

Biochemical Pathways

The hydrolysis of this compound by glycosidases is a key step in the metabolic pathway of carbohydrates . The breakdown of this compound can help detect and quantify the activity of glucosidases , providing valuable insights into the functionality of these enzymes.

Result of Action

The hydrolysis of this compound by glycosidases results in the liberation of an illuminating fluorescent entity known as 4-Methylumbelliferone . This fluorescence can be detected and quantified, providing a measure of the enzyme’s catalytic activity .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly detailed in the available resources. It is recommended to handle it according to standard laboratory safety procedures.